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Compound of Interest

Compound Name: Biotin-16-UTP

Cat. No.: B12854216

Get Quote

This guide provides a comprehensive overview of Biotin-16-Uridine-5'-Triphosphate (Biotin-16-
UTP), a biotinylated nucleotide analog crucial for various molecular biology applications. It is

intended for researchers, scientists, and professionals in the field of drug development.

Molecular Structure of Biotin-16-UTP
Biotin-16-UTP is a modified uridine triphosphate (UTP). The core of its structure consists of a

uridine nucleoside, which is composed of a uracil base attached to a ribose sugar. The ribose

sugar is, in turn, linked to a triphosphate group at the 5' position.

The key modification in Biotin-16-UTP is the attachment of a biotin molecule to the C5 position

of the uracil base via a 16-atom spacer arm. This spacer arm is critical as it reduces the steric

hindrance between the biotin molecule and the nucleotide, allowing for efficient enzymatic

incorporation into a growing RNA strand by RNA polymerases. The spacer is typically a long-

chain amine, such as aminoallyl, which is then coupled to the biotin. The full chemical name is

Biotin-ε-aminocaproyl-γ-aminobutyryl-[5-(3-aminoallyl)-uridine-5'-triphosphate].

The biotin moiety serves as a highly specific and strong affinity tag. It binds with high affinity to

streptavidin and avidin proteins, a property that is widely exploited for the detection and

purification of biotin-labeled nucleic acids.
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A diagram of the molecular structure of Biotin-16-UTP is provided below:
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A simplified diagram illustrating the components of the Biotin-16-UTP molecule.

Physicochemical Properties
The key quantitative data for Biotin-16-UTP are summarized in the table below for easy

reference and comparison. The properties can vary slightly depending on whether the molecule

is in its free acid form or a salt form, such as the commonly available tetralithium salt.
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Property Value (Free Acid)
Value (Tetralithium
Salt)

Reference

Molecular Formula C₃₂H₅₂N₇O₁₉P₃S C₃₂H₄₈N₇O₁₉P₃SLi₄ [1][2]

Molecular Weight 963.78 g/mol 987.5 g/mol [1][2]

Exact Mass 963.23 g/mol - [1]

Purity (HPLC) ≥ 95% ≥ 85% [1][2]

Appearance
Colorless to slightly

yellow solution

Clear, colorless

solution
[1][2]

Storage Temperature -20°C -15 to -25°C [1]

Spectroscopic

Properties (λmax)
240/289 nm 240 nm [1][2]

Experimental Protocol: In Vitro RNA Labeling with
Biotin-16-UTP
Biotin-16-UTP is primarily used for the non-radioactive labeling of RNA probes through in vitro

transcription.[2][3] It serves as a substrate for various RNA polymerases, including T7, SP6,

and T3.[2][3] The following is a detailed protocol for a standard in vitro transcription reaction to

generate biotinylated RNA.

Materials:

Linearized template DNA (1 µg) containing a T7, SP6, or T3 promoter

Biotin-16-UTP (10 mM solution)

ATP, CTP, GTP (10 mM each)

10x Transcription Buffer (e.g., 400 mM Tris-HCl pH 8.0, 60 mM MgCl₂, 100 mM DTT, 20 mM

spermidine)

T7, SP6, or T3 RNA Polymerase (20-40 units)
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RNase Inhibitor (e.g., Protector RNase Inhibitor)

Nuclease-free water

0.2 M EDTA, pH 8.0

Procedure:

Reaction Setup: On ice, combine the following reagents in a nuclease-free microcentrifuge

tube in the order listed:

Nuclease-free water to a final volume of 20 µL

1 µg Linearized template DNA

2 µL 10x Transcription Buffer

2 µL of a 10x NTP mix (containing ATP, CTP, GTP, and Biotin-16-UTP)

1 µL RNase Inhibitor

1 µL RNA Polymerase (20-40 units)

Incubation: Mix the components gently by pipetting and centrifuge briefly to collect the

reaction mixture at the bottom of the tube. Incubate the reaction at 37°C for 2 hours.

Optional: DNase Treatment: To remove the template DNA, add 1 µL of RNase-free DNase I

and incubate at 37°C for 15 minutes.

Reaction Termination: Stop the reaction by adding 2 µL of 0.2 M EDTA (pH 8.0).

Purification of Labeled RNA: The biotinylated RNA can be purified using standard methods

such as ethanol precipitation or spin column chromatography.

Analysis of Labeled RNA: The yield and integrity of the labeled RNA can be assessed by

agarose gel electrophoresis and ethidium bromide staining. The labeling efficiency can be

determined by a dot blot assay followed by detection with a streptavidin-alkaline

phosphatase conjugate.
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The workflow for this experimental protocol is visualized below.
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An experimental workflow for the in vitro synthesis of biotinylated RNA.

Applications of Biotin-16-UTP
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Biotin-labeled RNA probes are versatile tools in molecular biology and are used in a variety of

applications, including:

Northern Blotting: For the detection and analysis of specific RNA sequences.

In Situ Hybridization (ISH): To localize specific nucleic acid sequences within cells and

tissues.[3]

Microarray Analysis: For gene expression profiling.

RNA Pull-down Assays: To study RNA-protein interactions.

RNA Purification: Biotinylated RNA can be captured using streptavidin-coated beads or

surfaces.[4][5]

The strong and specific interaction between biotin and streptavidin allows for sensitive

detection using various methods, such as fluorescently labeled streptavidin or streptavidin-

enzyme conjugates (e.g., streptavidin-HRP or streptavidin-AP).[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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